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Application Notes and Protocols for Acetyl
Fluoride
For Researchers, Scientists, and Drug Development Professionals

Introduction
Acetyl fluoride (CH₃COF) is a highly reactive and corrosive acyl halide used as a reagent in

organic synthesis, particularly for the introduction of the acetyl group.[1] Due to its hazardous

nature, strict adherence to safety protocols during its handling and storage is paramount to

ensure the safety of laboratory personnel and the integrity of research. These application notes

provide detailed procedures for the safe handling and storage of acetyl fluoride in a laboratory

setting.

Chemical and Physical Properties
A summary of the key chemical and physical properties of acetyl fluoride is presented in Table

1. This data is essential for understanding its behavior and potential hazards.

Table 1: Chemical and Physical Properties of Acetyl Fluoride
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Property Value Reference(s)

Chemical Formula C₂H₃FO [2]

Molar Mass 62.043 g·mol⁻¹ [2]

Appearance
Colorless to yellowish liquid or

gas at room temperature
[1]

Boiling Point 20-21 °C (lit.) [3]

Melting Point -84 °C (lit.) [3]

Density 1.032 g/cm³ [2][3]

Vapor Pressure 15.61 psi (20 °C) [3]

Solubility

Soluble in water and many

organic solvents; reacts

violently with water.

[1]

Hazard Identification and Safety Precautions
Acetyl fluoride is classified as a hazardous substance with multiple risk factors. A summary of

its hazard classifications is provided in Table 2.

Table 2: Hazard Classification of Acetyl Fluoride
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Hazard Class GHS-US Classification Reference(s)

Acute Toxicity, Oral
Category 4 (Harmful if

swallowed)
[4][5]

Acute Toxicity, Dermal
Category 4 (Harmful in contact

with skin)
[4][5]

Acute Toxicity, Inhalation Category 3 (Toxic if inhaled) [4][5]

Skin Corrosion/Irritation
Category 1B (Causes severe

skin burns and eye damage)
[4]

Serious Eye Damage/Eye

Irritation

Category 1 (Causes serious

eye damage)
[4][5]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (May cause

respiratory irritation)
[4][5]

Flammability
Extremely flammable liquid

and vapor
[5]

Key Safety Precautions:

Corrosive and Lachrymatory: Acetyl fluoride is corrosive and a lachrymator, meaning it

irritates the eyes and causes tearing.[3]

Toxicity: It is poisonous by inhalation and can be harmful if swallowed or absorbed through

the skin.[3][4] Upon heating to decomposition, it emits toxic fumes of fluoride.[3]

Reactivity: It reacts violently with water and is incompatible with strong bases, strong

oxidizing agents, and acids.[1][4] It also attacks glass and should not be stored in glass

containers.[3][4]

Experimental Protocols
Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling acetyl fluoride:

Table 3: Required Personal Protective Equipment (PPE)
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Body Part Equipment
Specifications and
Rationale

Reference(s)

Eyes/Face

Tightly fitting safety

goggles and a face

shield.

Provides protection

from splashes and

vapors.

[6][7][8]

Skin

Fire/flame resistant

and impervious

clothing (e.g., lab

coat, acid-resistant

apron).

Protects against skin

contact and burns.
[6][7][8]

Hands

Thicker gloves rated

for good protection

against hydrofluoric

acid (HF), such as

neoprene or nitrile

(22mil). A thinner

disposable glove

underneath is

recommended.

Standard laboratory

gloves do not provide

sufficient protection.

[7][9]

Respiratory

A full-face respirator

with an appropriate

cartridge or a self-

contained breathing

apparatus (SCBA).

To be used if

exposure limits are

exceeded or in case

of vapor release.

[1][5][6]

Handling Procedures
Acetyl fluoride must be handled in a well-ventilated area, specifically within a certified

chemical fume hood.[1][5]

Experimental Workflow for Handling Acetyl Fluoride
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Workflow for Handling Acetyl Fluoride

Preparation
- Verify fume hood function

- Assemble all necessary equipment
- Don PPE

Handling Acetyl Fluoride
- Work within the fume hood

- Keep container closed when not in use
- Use non-sparking tools

Reaction Quenching & Work-up
- Quench reaction carefully

- Neutralize any acidic byproducts

Waste Disposal
- Collect all acetyl fluoride waste in a designated, compatible container

- Label waste container appropriately

Decontamination
- Clean work area with a suitable neutralizing agent (e.g., 10% sodium carbonate solution)

- Decontaminate all equipment

PPE Removal & Hygiene
- Remove PPE in the correct order

- Wash hands thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of acetyl fluoride.

Protocol:

Preparation: Before starting any work, ensure the chemical fume hood is functioning

correctly. Assemble all necessary glassware and reagents. Don the appropriate PPE as

specified in Table 3.
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Handling: Conduct all manipulations of acetyl fluoride inside the fume hood. Keep the

container of acetyl fluoride closed when not in use. Use non-sparking tools to prevent

ignition sources.[4]

Reaction Quenching and Work-up: Carefully quench the reaction mixture. Be prepared to

neutralize any acidic byproducts that may have formed.

Waste Disposal: All waste containing acetyl fluoride must be collected in a designated and

appropriately labeled waste container made of a compatible material (not glass).[4][8]

Decontamination: After the experiment is complete, decontaminate the work area and any

reusable equipment with a 10% sodium carbonate solution.[8]

PPE Removal and Hygiene: Remove PPE in the correct order to avoid cross-contamination.

Always wash hands thoroughly with soap and water after handling acetyl fluoride.[4]

Storage Procedures
Proper storage of acetyl fluoride is crucial to maintain its stability and prevent hazardous

situations.

Location: Store in a dry, cool, and well-ventilated area.[4][5]

Container: Keep the container tightly closed when not in use.[4][5] Acetyl fluoride is sold in

steel cylinders and should not be stored in glass containers as it attacks glass.[3][4]

Incompatibilities: Store away from incompatible materials such as acids, strong bases,

strong oxidizing agents, and water.[4]

Ignition Sources: Keep away from heat, sparks, and open flames.[4][5]

Emergency Procedures
In the event of an emergency involving acetyl fluoride, immediate and appropriate action is

critical.

Emergency Response Decision Tree

Methodological & Application
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Emergency Response for Acetyl Fluoride Incidents

Acetyl Fluoride Incident

Spill or Release Personnel Exposure Fire

Small Spill
- Absorb with dry chemical absorbent

- Collect in a suitable container
- Ventilate area

Small

Large Spill
- Evacuate the area

- Eliminate ignition sources
- Contact emergency services

Large

Skin Contact
- Immediately flush with water for at least 15 minutes

- Apply 2.5% calcium gluconate gel
- Seek immediate medical attention

Eye Contact
- Immediately flush with water for at least 15 minutes

- Seek immediate medical attention

Inhalation
- Move to fresh air

- Seek immediate medical attention

Ingestion
- Rinse mouth, do NOT induce vomiting

- Seek immediate medical attention

Fire Response
- Evacuate the area

- Use appropriate extinguishing media (water spray, fog, dry chemical, CO2)
- Fight fire remotely due to explosion risk

Click to download full resolution via product page

Caption: Decision-making guide for acetyl fluoride emergencies.

Spill Response
Small Spills: For small spills, use a dry chemical absorbent to take up the material.[4] Sweep

or shovel the absorbed material into an appropriate container for disposal and ventilate the

area.[4]

Large Spills: In the case of a large spill, evacuate the area immediately.[4] Eliminate all

possible sources of ignition.[4] Only qualified personnel with suitable protective equipment

should intervene.[4]

Exposure Response
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[8] After flushing, apply a 2.5% calcium

gluconate gel to the area.[8] Seek immediate medical attention.[7][10]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[3][6] Seek immediate medical attention.[6]
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Inhalation: Move the victim to fresh air.[3][6] If breathing is difficult, administer oxygen.[6]

Seek immediate medical attention.[6] Inhalation of fumes may cause swelling in the

respiratory tract up to 24 hours after exposure.

Ingestion: Rinse the mouth with water.[3][6] Do NOT induce vomiting.[3][5][6] Seek

immediate medical attention.[5][6]

Fire Response
In case of a fire involving acetyl fluoride, evacuate the area.[4] Use water spray or fog for

cooling exposed containers.[4] Suitable extinguishing media include dry chemical, foam, and

carbon dioxide.[11] Firefighters should wear gas-tight chemically protective clothing in

combination with a self-contained breathing apparatus.[4]

Waste Disposal
All acetyl fluoride waste, including contaminated materials, must be collected as hazardous

waste and disposed of in accordance with federal, state, and local environmental regulations.

[5][8] Do not dispose of acetyl fluoride down the drain.[8] Contact a licensed professional

waste disposal service for proper disposal.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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